10-Chloro-thieno[3,4-b][1,5]benzoxazepine

• Molecular Formula: C11H6ClNOS
• Molecular Weight: 235.69 g/mol
• IUPAC Name: 4-chlorothieno[3,4-b][1,5]benzoxazepine
• InChI: InChI=1S/C11H6ClNOS/c12-11-7-5-15-6-10(7)14-9-4-2-1-3-8(9)13-11/h1-6H
• InChI Key: LQKYDRFBBLDUNQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(C3=CSC=C3O2)Cl

Description

10-Chloro-thieno[3,4-b][1,5]benzoxazepine is a useful research compound. Its molecular formula is C11H6ClNOS and its molecular weight is 235.69 g/mol. The purity is usually 95%.
BenchChem offers high-quality 10-Chloro-thieno[3,4-b][1,5]benzoxazepine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 10-Chloro-thieno[3,4-b][1,5]benzoxazepine including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A 1.08 g. portion of thieno[3,4-b][1,5]benzoxazepin-10(9H)-one and 1.15 g. of phosphorus pentachloride in 22 ml. of dry toluene are reacted as described in Example 1, giving 10-chloro-thieno[3,4-b][1,5]benzoxazepine. To this is added 10 ml. of toluene, 7.2 g. of N-ethylpiperazine and 25 ml. of triethylamine. The mixture is heated overnight at 100° C. and concentrated to dryness. The residue is treated as described in Example 3 providing the base compound as a foam which is converted to the fumarate, m.p. 215°-217° C.